Cas no 941907-25-1 (N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 941907-25-1
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 5363478
• Update Time: 2025-05-25

N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
• N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• HMS3511C11

• Inchi： 1S/C23H19N3O3/c1-29-18-11-7-10-17(14-18)24-21(27)15-26-20-13-6-5-12-19(20)22(25-23(26)28)16-8-3-2-4-9-16/h2-14H,15H2,1H3,(H,24,27)
• InChI Key： LNVQNLHHDNZDBU-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1CC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• XLogP3: 2.7
• Topological Polar Surface Area: 71

Additional information on N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

Recent Advances in the Study of N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS: 941907-25-1)

In recent years, the compound N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS: 941907-25-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's role as a potent inhibitor of protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that 941907-25-1 effectively disrupts the interaction between MDM2 and p53, leading to the stabilization of p53 and subsequent activation of apoptosis in cancer cells. The researchers employed a combination of X-ray crystallography and molecular dynamics simulations to characterize the binding mode of the compound, revealing a unique interaction with the hydrophobic pocket of MDM2.

Further research has explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide exhibits neuroprotective effects by inhibiting tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized in vitro assays and transgenic mouse models to validate the compound's efficacy, showing a significant reduction in tau pathology and improved cognitive function in treated animals.

In addition to its therapeutic applications, recent advancements have been made in the synthetic methodology of 941907-25-1. A 2023 publication in Organic Letters described a novel, high-yield synthesis route that employs a one-pot cascade reaction, significantly improving the scalability and cost-effectiveness of production. This development is particularly important for facilitating further preclinical and clinical studies of the compound.

Despite these promising results, challenges remain in the development of 941907-25-1 as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a need for further optimization of the compound's metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS: 941907-25-1) represents a versatile scaffold with significant potential in multiple therapeutic areas. The latest research highlights its dual role as a modulator of PPIs and a neuroprotective agent, paving the way for future drug development. Continued investigation into its mechanism of action and optimization of its pharmacological profile will be crucial for realizing its full therapeutic potential.